Cas no 607371-01-7 (3-Bromo-N-ethyl-5-nitropyridin-4-amine)

• Product Name: 3-Bromo-N-ethyl-5-nitropyridin-4-amine
• CAS No: 607371-01-7
• MF: C₇H₈BrN₃O₂
• MW: 246.061320304871
• CID: 829635
• PubChem ID: 24903668
• Update Time: 2025-10-15

3-Bromo-N-ethyl-5-nitropyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-N-ethyl-5-nitropyridin-4-amine
• 3-bromo-N-ethyl-5-nitro-4-Pyridinamine
• ethyl 1-((2-ethoxy-2-oxoethylaMino)Methyl)cyclopropanecarboxylate
• (3-bromo-5-nitropyridin-4-yl)ethylamine
• ethyl-(3-bromo-5-nitropyridin-4-yl)amine
• AS-40387
• 4-Pyridinamine, 3-bromo-N-ethyl-5-nitro-
• CS-M0498
• (3-Bromo-5-nitro-pyridin-4-yl)-ethyl-amine
• SCHEMBL4720282
• DCRXFLDXMBGJNE-UHFFFAOYSA-N
• 607371-01-7
• DA-23901
• AKOS016002117
• ethyl (3-bromo-5-nitropyridin-4-yl)amine
• SB37909
• MFCD11046790
• DTXSID50647964

• MDL： MFCD11046790
• Inchi： 1S/C7H8BrN3O2/c1-2-10-7-5(8)3-9-4-6(7)11(12)13/h3-4H,2H2,1H3,(H,9,10)
• InChI Key： DCRXFLDXMBGJNE-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1NCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 244.98000
• Monoisotopic Mass: 244.97999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 331.0±42.0 °C at 760 mmHg
• Flash Point: 154.0±27.9 °C
• PSA: 70.74000
• LogP: 2.78030
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-Bromo-N-ethyl-5-nitropyridin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Bromo-N-ethyl-5-nitropyridin-4-amine

Comprehensive Overview of 3-Bromo-N-ethyl-5-nitropyridin-4-amine (CAS No. 607371-01-7)

3-Bromo-N-ethyl-5-nitropyridin-4-amine (CAS No. 607371-01-7) is a specialized heterocyclic compound with significant applications in pharmaceutical research and organic synthesis. This compound belongs to the pyridine derivative family, characterized by its unique bromine and nitro functional groups. Researchers and chemists are increasingly interested in this molecule due to its potential role in developing drug intermediates and bioactive molecules.

The structural features of 3-Bromo-N-ethyl-5-nitropyridin-4-amine make it a valuable building block in medicinal chemistry. Its nitro group and bromine substitution offer versatile reactivity, enabling modifications for targeted applications. Recent studies highlight its utility in designing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic compounds.

In the context of green chemistry, 3-Bromo-N-ethyl-5-nitropyridin-4-amine has garnered attention for its potential in sustainable synthesis. Researchers are exploring eco-friendly protocols to optimize its production, reducing waste and energy consumption. This aligns with global trends emphasizing environmentally friendly chemical processes and green solvents.

The compound’s CAS No. 607371-01-7 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and drug discovery. Its molecular weight and physicochemical properties are well-documented, facilitating its integration into computational chemistry models. This data is critical for AI-driven drug design, a hot topic in modern pharmaceutical research.

Another area of interest is the compound’s role in agrochemical development. With the rising need for crop protection solutions, 3-Bromo-N-ethyl-5-nitropyridin-4-amine is being investigated for its potential in creating pesticide intermediates. Its nitropyridine backbone is particularly attractive for designing compounds with enhanced bioactivity and selectivity.

From a commercial perspective, 3-Bromo-N-ethyl-5-nitropyridin-4-amine is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Its pricing and availability are often discussed in forums focused on bulk chemical procurement and custom synthesis. Quality control measures, such as HPLC purity and NMR validation, are essential for ensuring its suitability in sensitive applications.

In summary, 3-Bromo-N-ethyl-5-nitropyridin-4-amine (CAS No. 607371-01-7) is a multifaceted compound with broad implications in drug development, agrochemicals, and sustainable chemistry. Its unique structure and reactivity continue to inspire innovations across scientific disciplines, making it a subject of ongoing research and commercial interest.